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Compound of Interest

Compound Name:
2-Methyl-1-(trimethylsilyloxy)-1-

propene

Cat. No.: B1220852 Get Quote

For laboratory professionals engaged in research and development, the proper handling and

disposal of chemical reagents is paramount to ensuring a safe and compliant operational

environment. This guide provides detailed procedural information for the safe disposal of 2-
Methyl-1-(trimethylsilyloxy)-1-propene, a highly flammable and irritant compound.

Adherence to these guidelines is critical for minimizing risks to personnel and the environment.

Immediate Safety and Handling Precautions
Prior to handling 2-Methyl-1-(trimethylsilyloxy)-1-propene, it is crucial to be aware of its

hazards and the necessary safety measures. This compound is classified as a highly

flammable liquid and vapor, a skin irritant, a serious eye irritant, and may cause respiratory

irritation.[1][2]

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling this substance. This includes:

Eye Protection: Chemical goggles or a face shield.[1][2] Contact lenses should not be worn.

[2]

Hand Protection: Neoprene or nitrile rubber gloves.[2]

Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[1][2]
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Respiratory Protection: Use in a well-ventilated area.[1] If inhalation exposure is possible, a

NIOSH-certified organic vapor respirator is recommended.[2]

First Aid Measures:

If on Skin: Immediately remove all contaminated clothing and rinse the skin with plenty of

soap and water.[1] If skin irritation occurs, seek medical attention.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing.[1] If eye irritation persists, get medical advice/attention.[1]

If Inhaled: Move the person to fresh air and keep them in a position comfortable for

breathing.[1] Call a poison center or doctor if you feel unwell.[1]

If Swallowed: Do NOT induce vomiting.[3] Seek immediate medical attention.[3]

Quantitative Data
Property Value

Boiling Point 114-116 °C/650 mmHg (lit.)[4][5]

Density 0.785 g/mL at 25 °C (lit.)[4][5]

Flash Point 14 °C (57.2 °F) - closed cup[5]

Refractive Index n20/D 1.409 (lit.)[4][5]

Step-by-Step Disposal Procedure
The disposal of 2-Methyl-1-(trimethylsilyloxy)-1-propene must be conducted in accordance

with local, state, and federal regulations. The primary method of disposal is through an

approved hazardous waste disposal plant.[1]

Step 1: Waste Identification and Segregation

Perform a "waste determination" to classify the material as hazardous waste.[6]

Collect waste 2-Methyl-1-(trimethylsilyloxy)-1-propene in a dedicated, compatible, and

properly labeled container. The container must be kept tightly sealed when not in use.[1][6]
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Do not mix with other waste streams unless compatibility is confirmed.

Step 2: Spill Management

In the event of a spill, eliminate all ignition sources.[2]

Use non-sparking tools and explosion-proof equipment for cleanup.[7][8]

Contain the spill using dikes or absorbents to prevent it from entering sewers or waterways.

[7]

Absorb the spill with an inert material (e.g., dry sand, vermiculite) and place it into a suitable,

sealed container for disposal.[1][7]

Step 3: Storage Pending Disposal

Store the waste container in a cool, dry, and well-ventilated area away from heat, sparks,

open flames, and incompatible substances.[1][2]

The storage area should be a designated and properly marked hazardous waste

accumulation area.

Step 4: Final Disposal

Arrange for the collection of the hazardous waste by a licensed environmental disposal

company.

Ensure all required documentation for the transport and disposal of hazardous waste is

completed accurately.

The recommended disposal method is incineration.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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